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Summary of Available Data on Henatinib

The table below consolidates the available information from the search results. Most data fields are marked

as "Not Available," confirming the compound's status as an investigational drug with non-public research

findings [1] [2].

Property Available Data Status/Notes

Generic Name Henatinib [2]

DrugBank
Accession

DB13019 [2]

Modality Small Molecule [2]

Status Investigational Used in trials for Advanced Solid Cancer [2].

Chemical Formula C₂₅H₂₉FN₄O₄ [2]

Molecular Weight 468.53 g/mol [2]

Mechanism of
Action

Kinase inhibitor Primary target is VEGFR2 (KDR) [1]. Specific details on its
full target profile and mechanism are not available.
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Property Available Data Status/Notes

Experimental
Protocols

Not Available No detailed methodologies were found in the search results.

Pharmacokinetics Not Available Absorption, distribution, metabolism, and excretion (ADME)
data is not public [2].

Clinical Trial Status One trial
identified

Status: Terminated (for Advanced Malignant
Neoplasm/Advanced Solid Cancers) [2].

Signaling Pathway Context for VEGFR2 Inhibition

While the precise experimental data for Henatinib is not public, it is characterized as a kinase inhibitor

targeting VEGFR2 [1]. VEGFR2 is a critical receptor in the angiogenesis signaling pathway—the process

of forming new blood vessels, which is crucial for tumor growth and metastasis [3].

The diagram below illustrates this pathway and highlights the point where a VEGFR2 inhibitor like

Henatinib is expected to act.
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This pathway shows how blocking VEGFR2 inhibits key signals for endothelial cell responses, thereby

suppressing angiogenesis [3] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Ligand page - henatinib [guidetopharmacology.org]

2. Henatinib: Uses, Interactions, Mechanism of Action [go.drugbank.com]

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 4 Tech Support

https://www.smolecule.com/products/s548092?utm_src=pdf-body-img
https://pmc.ncbi.nlm.nih.gov/articles/PMC3496878/
https://bio-protocol.org/exchange/minidetail?id=9867963&type=30
https://www.smolecule.com/products/s548092?utm_src=pdf-custom-synthesis
https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?ligandId=9930
https://go.drugbank.com/drugs/DB13019
https://www.smolecule.com/products/s548092?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


3. Signaling pathway/molecular targets and new ... [pmc.ncbi.nlm.nih.gov]

4. Blocking signaling pathways [bio-protocol.org]

To cite this document: Smolecule. [Henatinib pharmacological characterization]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b548092#henatinib-

pharmacological-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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